Cas no 2680533-76-8 (1-(7-methyl-2,3-dihydro-1H-inden-5-yl)methanamine)

• Product Name: 1-(7-methyl-2,3-dihydro-1H-inden-5-yl)methanamine
• CAS No: 2680533-76-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD34186265
• CID: 5645479
• PubChem ID: 165940731
• Update Time: 2025-10-31

1-(7-methyl-2,3-dihydro-1H-inden-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(7-methyl-2,3-dihydro-1H-inden-5-yl)methanamine
• EN300-28253559
• 2680533-76-8

• MDL： MFCD34186265
• Inchi： 1S/C11H15N/c1-8-5-9(7-12)6-10-3-2-4-11(8)10/h5-6H,2-4,7,12H2,1H3
• InChI Key： QKOFBPUCIATQFH-UHFFFAOYSA-N
• SMILES： NCC1C=C(C)C2=C(C=1)CCC2

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(7-methyl-2,3-dihydro-1H-inden-5-yl)methanamine

1-(7-Methyl-2,3-Dihydro-1H-Inden-5-Yl)Methanamine: A Comprehensive Overview

1-(7-Methyl-2,3-Dihydro-1H-inden-5-yl)methanamine, also known by its CAS number 2680533-76-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of amines and is characterized by its unique structure, which combines a methanamine group with a substituted indene moiety. The indene ring system, with its fused bicyclic structure, contributes to the compound's stability and reactivity, making it a valuable molecule for various applications.

The synthesis of 1-(7-Methyl-2,3-Dihydro-1H-inden-5-yl)methanamine typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, thereby improving yield and purity. These developments underscore the importance of this compound in modern synthetic chemistry.

Structurally, the molecule features a methanamine group (-CH₂NH₂) attached to the 5-position of a 7-methyl-substituted indene ring. The indene system itself is a bicyclic structure comprising a benzene ring fused with a cyclopropane ring. The methyl group at the 7-position adds further complexity to the molecule's electronic properties, influencing its reactivity and potential applications.

Recent studies have highlighted the potential of 1-(7-Methyl-2,3-Dihydro-1H-inden-5-Yl)Methanamine in drug discovery and materials science. In pharmacology, its unique structure has shown promise as a lead compound for developing bioactive agents targeting specific cellular pathways. For example, researchers have investigated its ability to modulate enzyme activity and interact with membrane receptors.

In materials science, this compound has been explored as a precursor for advanced materials such as polymers and coordination compounds. Its amine functionality makes it suitable for participating in polymerization reactions or forming metal complexes with desirable electronic properties. Recent research has demonstrated its utility in creating stimuli-responsive materials that can adapt to environmental changes.

The chemical properties of CAS 2680533-76-8 are also noteworthy. Its solubility in common organic solvents facilitates its use in various synthetic procedures. Additionally, its thermal stability under mild conditions makes it suitable for large-scale production processes.

In conclusion, 1-(7-Methyl-2,3-Dihydro-1H-inden-5-Yl)Methanamine is a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as an important molecule in contemporary chemistry.